Cas no 2097963-40-9 (Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate)

• Product Name: Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate
• CAS No: 2097963-40-9
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 5723939
• PubChem ID: 121205128
• Update Time: 2026-03-11

Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-2735
• ethyl 5-(2-bromophenyl)oxazole-2-carboxylate
• ethyl 5-(2-bromophenyl)-1,3-oxazole-2-carboxylate
• AKOS026713820
• 2097963-40-9
• 5-(2-Bromo-phenyl)-oxazole-2-carboxylic acid ethyl ester
• Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate

• Inchi： 1S/C12H10BrNO3/c1-2-16-12(15)11-14-7-10(17-11)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
• InChI Key： BHFBFBWOFBWDBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CN=C(C(=O)OCC)O1

Computed Properties

• Exact Mass: 294.98441g/mol
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate

Recent Advances in the Study of Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate (CAS: 2097963-40-9)

Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate (CAS: 2097963-40-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant advancements in the study of Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR. These findings suggest that Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate could serve as a valuable scaffold for the development of next-generation anticancer drugs.

In addition to its applications in oncology, Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported that oxazole derivatives, including those derived from this compound, exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study further elucidated the mechanism of action, highlighting the compound's ability to disrupt bacterial cell wall synthesis.

The synthetic versatility of Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient functionalization of this compound, leading to the creation of diverse libraries of derivatives. These derivatives have been screened for various biological activities, yielding promising leads for further drug development.

Despite these promising findings, challenges remain in the optimization of Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate-based compounds. Issues such as bioavailability and metabolic stability need to be addressed to fully realize their therapeutic potential. Ongoing research is exploring strategies such as prodrug design and structural modifications to overcome these limitations.

In conclusion, Ethyl 5-(2-bromophenyl)oxazole-2-carboxylate (CAS: 2097963-40-9) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its potential as a key player in the development of novel therapeutics. Future research should focus on addressing the current limitations and expanding the scope of its biological applications.